69-89-6

Xanthine

In Stock

• CAS RN:
• 69-89-6

• Formula:
• C5H4N4O2

• InChI:
• InChI=1S/C5H4N4O2/c10-4-2-3(7-1-6-2)8-5(11)9-4/h1H,(H3,6,7,8,9,10,11)

• InChIKey:
• LRFVTYWOQMYALW-UHFFFAOYSA-N

• Purine base. Intermediate in the degradation of adenosine monophosphate to uric acid, formed by oxidation of hypoxanthine.
  Xanthine is a purine base and intermediate in the biosynthesis of uric acid. It is formed during mammalian purine catabolism in the liver via oxidation of hypoxanthine by xanthine oxidase (XO), which also oxidizes xanthine to produce uric acid. Xanthine is also formed from guanine, xanthosine, or hypoxanthine during purine catabolism in plants. It has been found in a variety of commercial foodstuffs, including beer yeast, mushrooms, vegetables, fish, and beef. Urinary xanthine levels are decreased in patients with primary gout. Xanthine has also been used in the synthesis of xanthine derivatives that have anticancer or anti-inflammatory activities in vitro.
  Found in animal organs, yeast, patatoes, coffee beans, tea. This drug can be used to relax an...

2-ethyl-3-methyl-1-[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]pyrido[1,2-a]benzimidazole-4-carbonitrile

In Stock

• CAS RN:
• 5869-89-6

• Formula:
• C28H29N5

• InChI:
• InChI=1S/C28H29N5/c1-3-23-21(2)24(20-29)27-30-25-13-7-8-14-26(25)33(27)28(23)32-18-16-31(17-19-32)15-9-12-22-10-5-4-6-11-22/h4-14H,3,15-19H2,1-2H3/b12-9+

• InChIKey:
• NYPBGSUNIGYVQK-FMIVXFBMSA-N

• 2-ethyl-3-methyl-1-[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]pyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C28H29N5 and its molecular weight is 435.6 g/mol. The purity is usually 95%.

4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol

In Stock

• CAS RN:
• 343269-89-6

• Formula:
• C7H10N2O

• 4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol is a useful research compound. Its molecular formula is C7H10N2O and its molecular weight is 138.2. The purity is usually 95%.

5-((4-(4-Methoxyphenyl)piperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 851969-89-6

• Formula:
• C26H31N5O5S

• InChI:
• InChI=1S/C26H31N5O5S/c1-16-27-26-31(28-16)25(32)24(37-26)22(17-14-20(34-3)23(36-5)21(15-17)35-4)30-12-10-29(11-13-30)18-6-8-19(33-2)9-7-18/h6-9,14-15,22,32H,10-13H2,1-5H3

• InChIKey:
• WZXDGHSTUWRZRO-UHFFFAOYSA-N

• 5-((4-(4-Methoxyphenyl)piperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C26H31N5O5S and its molecular weight is 525.62. The purity is usually 95%.

(5-(2,4-Dichlorophenyl)-2-methylfuran-3-yl)(morpholino)methanone

In Stock

• CAS RN:
• 869469-89-6

• Formula:
• C16H15Cl2NO3

• InChI:
• InChI=1S/C16H15Cl2NO3/c1-10-13(16(20)19-4-6-21-7-5-19)9-15(22-10)12-3-2-11(17)8-14(12)18/h2-3,8-9H,4-7H2,1H3

• InChIKey:
• FSFGZONXOLEQHL-UHFFFAOYSA-N

• (5-(2,4-Dichlorophenyl)-2-methylfuran-3-yl)(morpholino)methanone is a useful research compound. Its molecular formula is C16H15Cl2NO3 and its molecular weight is 340.2. The purity is usually 95%.

N-(4-chlorophenyl)-4-(oxolan-2-ylmethoxy)benzamide

• CAS RN:
• 869869-89-6

• Formula:
• C18H18ClNO3

• InChI:
• InChI=1S/C18H18ClNO3/c19-14-5-7-15(8-6-14)20-18(21)13-3-9-16(10-4-13)23-12-17-2-1-11-22-17/h3-10,17H,1-2,11-12H2,(H,20,21)

• InChIKey:
• WGQXBYDIESUMIT-UHFFFAOYSA-N

• N-(4-chlorophenyl)-4-(oxolan-2-ylmethoxy)benzamide is a useful research compound. Its molecular formula is C18H18ClNO3 and its molecular weight is 331.8g/mol. The purity is usually 95%.

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 893369-89-6

• Formula:
• C20H19N3O3S

• InChI:
• InChI=1S/C20H19N3O3S/c1-14-4-2-3-5-16(14)23-9-8-21-20(23)27-12-19(24)22-11-15-6-7-17-18(10-15)26-13-25-17/h2-10H,11-13H2,1H3,(H,22,24)

• InChIKey:
• AMRQTEJOPLUOOW-UHFFFAOYSA-N

• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H19N3O3S and its molecular weight is 381.45. The purity is usually 95%.

3'-Chloro-3-(2-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898769-89-6

• Formula:
• C16H15ClO2

• InChI:
• InChI=1S/C16H15ClO2/c1-19-16-8-3-2-5-12(16)9-10-15(18)13-6-4-7-14(17)11-13/h2-8,11H,9-10H2,1H3

• InChIKey:
• ITAFEKRNGHDAPF-UHFFFAOYSA-N

• 3'-Chloro-3-(2-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H15ClO2 and its molecular weight is 274.74 g/mol. The purity is usually 95%.

N5-Methylpyridine-2,5-diamine

Usually In Stock

• CAS RN:
• 856169-89-6

• Formula:
• C6H9N3

• InChI:
• InChI=1S/C6H9N3/c1-8-5-2-3-6(7)9-4-5/h2-4,8H,1H3,(H2,7,9)

• InChIKey:
• WNNUIWOPXNLOIP-UHFFFAOYSA-N

• N5-Methylpyridine-2,5-diamine is a useful research compound. Its molecular formula is C6H9N3 and its molecular weight is 123.16 g/mol. The purity is usually 95%.

N-[(5-methylthiophen-2-yl)methyl]prop-2-en-1-amine

Usually In Stock

• CAS RN:
• 893569-89-6

• Formula:
• C9H13NS

• InChI:
• InChI=1S/C9H13NS/c1-3-6-10-7-9-5-4-8(2)11-9/h3-5,10H,1,6-7H2,2H3

• InChIKey:
• PRNNQJGGDNDFLP-UHFFFAOYSA-N

• N-[(5-methylthiophen-2-yl)methyl]prop-2-en-1-amine is a useful research compound. Its molecular formula is C9H13NS and its molecular weight is 167.27 g/mol. The purity is usually 95%.

2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 6-oxo-, methyl ester

• CAS RN:
• 178369-89-6

• Formula:
• C9H13NO3

• InChI:
• InChI=1S/C9H13NO3/c1-13-9(12)10-5-6-2-3-7(10)8(11)4-6/h6-7H,2-5H2,1H3

• InChIKey:
• PXXXDDKCAYNOPV-UHFFFAOYSA-N

• 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 6-oxo-, methyl ester, also known as 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 6-oxo-, methyl ester, is a useful research compound. Its molecular formula is C9H13NO3 and its molecular weight is 183.207. The purity is usually 95%.

Saterinone

In Stock

• CAS RN:
• 102669-89-6

• Formula:
• C27H30N4O4

• InChI:
• InChI=1S/C27H30N4O4/c1-19-24(15-21(16-28)27(33)29-19)20-7-9-23(10-8-20)35-18-22(32)17-30-11-13-31(14-12-30)25-5-3-4-6-26(25)34-2/h3-10,15,22,32H,11-14,17-18H2,1-2H3,(H,29,33)

• InChIKey:
• KLEKLDFUYOZELG-UHFFFAOYSA-N

• Saterinone is a phosphodiesterase (PDE) III inhibitor with additional alpha 1-blocking properties. It has vasodilating effects in patients with moderate to severe chronic heart failure.

4-(4-Ethoxybenzoyl)quinoline; 97%

In Stock

• CAS RN:
• 1187169-89-6

• Formula:
• C18H15NO2

• InChI:
• InChI=1S/C18H15NO2/c1-2-21-16-9-7-13(8-10-16)18(20)15-11-14-5-3-4-6-17(14)19-12-15/h3-12H,2H2,1H3

• InChIKey:
• ZNERPIGJSRDCSA-UHFFFAOYSA-N

• 4-(4-Ethoxybenzoyl)quinoline; 97% is a useful research compound. Its molecular formula is C18H15NO2 and its molecular weight is 277.3 g/mol. The purity is usually 95%.

3-Bromo-4-methyl-1,2-oxazole-5-carboxylic acid

In Stock

• CAS RN:
• 1357469-89-6

• Formula:
• C5H4BrNO3

• InChI:
• InChI=1S/C5H4BrNO3/c1-2-3(5(8)9)10-7-4(2)6/h1H3,(H,8,9)

• InChIKey:
• RKFAWHJJYHBCLY-UHFFFAOYSA-N

• 3-Bromo-4-methyl-1,2-oxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C5H4BrNO3 and its molecular weight is 205.995. The purity is usually 95%.

7-Methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

In Stock

• CAS RN:
• 1810069-89-6

• Formula:
• C11H16ClN

• InChI:
• InChI=1S/C11H15N.ClH/c1-8-5-6-9-3-2-4-11(12)10(9)7-8;/h5-7,11H,2-4,12H2,1H3;1H

• InChIKey:
• HCBRYFDVZWVSGL-UHFFFAOYSA-N

• 7-Methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is a useful research compound. Its molecular formula is C11H16ClN and its molecular weight is 197.71. The purity is usually 95%.

5-(4-Fluoro-phenyl)-2-methyl-furan-3-carbonyl chloride

In Stock

• CAS RN:
• 1506369-89-6

• Formula:
• C12H8ClFO2

• InChI:
• InChI=1S/C12H8ClFO2/c1-7-10(12(13)15)6-11(16-7)8-2-4-9(14)5-3-8/h2-6H,1H3

• InChIKey:
• HUXIPTFKLXZCBK-UHFFFAOYSA-N

• 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carbonyl chloride is a useful research compound. Its molecular formula is C12H8ClFO2 and its molecular weight is 238.64 g/mol. The purity is usually 95%.